Cas no 73199-91-4 (1-Pentanethione,1-(1-pyrrolidinyl)-)
73199-91-4 structure
Product Name:1-Pentanethione,1-(1-pyrrolidinyl)-
CAS No:73199-91-4
MF:C9H17NS
MW:171.302981138229
CID:551832
PubChem ID:45118449
Update Time:2025-04-19
1-Pentanethione,1-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanethione,1-(1-pyrrolidinyl)-
- Pyrrolidine,1-(1-thioxopentyl)- (9CI)
- 1-(Pyrrolidin-1-yl)pentane-1-thione
- 73199-91-4
-
- Inchi: 1S/C9H17NS/c1-2-3-6-9(11)10-7-4-5-8-10/h2-8H2,1H3
- InChI Key: CPJZMTOJTCOTLE-UHFFFAOYSA-N
- SMILES: S=C(CCCC)N1CCCC1
Computed Properties
- Exact Mass: 171.108
- Monoisotopic Mass: 171.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3A^2
- XLogP3: 2.2
1-Pentanethione,1-(1-pyrrolidinyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jason Wan Lab Chip, 2020,20, 4528-4538
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